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Compound of Interest

Compound Name: 2-Allyloxytetrahydropyran

Cat. No.: B1275054

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling,
storage, and disposal of 2-Allyloxytetrahydropyran. Adherence to these procedures is critical
for ensuring laboratory safety and maintaining compliance with regulatory standards.

Summary of Physical and Chemical Properties

A clear understanding of the properties of 2-Allyloxytetrahydropyran is fundamental to its
safe handling. The following table summarizes key quantitative data.

Property Value Source
Molecular Formula CsH1402 N/A
Molecular Weight 142.2 g/mol N/A
Boiling Point 76-77 °C at 25 mm Hg [1]
Density 0.940 g/mL at 25 °C [1]
Flash Point 95 °F (35 °C) N/A
Storage Temperature 2-8°C N/A

Occupational Exposure Limits (Proxy Data)
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Specific occupational exposure limits for 2-Allyloxytetrahydropyran have not been
established. However, as a derivative of tetrahydrofuran (THF), the exposure limits for THF can
provide valuable guidance for risk assessment and control.

Organization TWA (8-hour) STEL (15-minute) Notes
Permissible Exposure
OSHA (PEL) 200 ppm (590 mg/m3) o
Limit
Recommended
NIOSH (REL) 200 ppm (590 mg/m3) 250 ppm (735 mg/m3) o
Exposure Limit
Threshold Limit Value,
Skin Notation
ACGIH (TLV) 50 ppm 100 ppm

(potential for skin

absorption)

Disclaimer: These values are for Tetrahydrofuran (THF) and should be used as a conservative
guideline for handling 2-Allyloxytetrahydropyran.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to minimize risks associated with 2-
Allyloxytetrahydropyran.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Allyloxytetrahydropyran:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

o Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are
generally suitable for handling ethers. Always inspect gloves for any signs of degradation or
perforation before use.

¢ Protective Clothing: A flame-retardant lab coat must be worn and fully buttoned.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If the concentration of vapors is expected to exceed exposure limits,
a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures

Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.

Ventilation: Always handle 2-Allyloxytetrahydropyran in a certified chemical fume hood to
minimize inhalation exposure.

Ignition Sources: This compound is flammable. Keep it away from heat, sparks, open flames,
and hot surfaces.[1] Use non-sparking tools and ensure all equipment is properly grounded
to prevent static discharge.

Incompatible Materials: Avoid contact with strong oxidizing agents, as ethers can form
explosive peroxides.

Peroxide Formation: Like many ethers, 2-Allyloxytetrahydropyran may form explosive
peroxides upon exposure to air and light over time. It is crucial to date containers upon
receipt and opening. Test for the presence of peroxides before distillation or concentration.

Storage Procedures

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]
The recommended storage temperature is between 2-8°C.

Light: Protect from light to minimize peroxide formation.

Emergency Procedures
Spills

Small Spills:

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with soap and water.

o Large Spills:

[e]

Evacuate the area immediately.

o

Notify your institution's emergency response team.

[¢]

Prevent the spread of the spill and vapors.

[e]

Remove all ignition sources.

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

The disposal of 2-Allyloxytetrahydropyran and its contaminated materials must be handled
as hazardous waste in accordance with all local, state, and federal regulations.

e \Waste Collection:
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o Collect all waste containing 2-Allyloxytetrahydropyran, including contaminated
absorbents and disposable PPE, in a designated, properly labeled, and sealed hazardous
waste container.

o Do not mix with incompatible waste streams.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Allyloxytetrahydropyran,” and any other components of the waste.

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area that is secure
and away from ignition sources.

e Disposal:

o Arrange for pick-up and disposal through your institution's Environmental Health and
Safety (EHS) department or a certified hazardous waste disposal company.

o Never pour 2-Allyloxytetrahydropyran down the drain.

Workflow for Handling 2-Allyloxytetrahydropyran
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Caption: Workflow for the safe handling and disposal of 2-Allyloxytetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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